Aryl fluorides
Aryl fluorides are a class of organic compounds featuring a fluorine atom directly attached to an aromatic ring, commonly derived from aryl halides through substitution reactions. These compounds play a crucial role in various synthetic chemistry applications due to their unique reactivity and stability. Aryl fluorides can serve as versatile intermediates for the synthesis of pharmaceuticals, agrochemicals, and materials science products. Their electronic properties make them particularly attractive for medicinal chemistry, where they often participate in diverse reactions such as nucleophilic substitution and electrophilic aromatic substitution. Moreover, aryl fluorides are known for their potential to enhance drug bioavailability and metabolic stability, making them valuable tools in the development of novel therapeutics.

Structure | Chemical Name | CAS | MF |
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4,5-Dibromo-3-fluorothiophene-2-carbonitrile | 1956310-77-2 | C5Br2FNS |
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5-fluoro-3-methylbenzo[c][1,2]oxaborol-1(3H)-ol | 905710-75-0 | C8H8BFO2 |
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3-(4-Fluoro-1H-pyrazol-1-yl)propanoic acid | 1174306-06-9 | C6H7FN2O2 |
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1-(2-Chloroethyl)-4-fluoro-1H-pyrazole | 1207961-54-3 | C5H6ClFN2 |
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5-Fluoro-2,1-benzoxazole-3-carboxylic acid | 1521006-67-6 | C8H4FNO3 |
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1432266-59-5 | C5H5FOS | |
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2-chloro-3-fluorothiophene | 32431-79-1 | C4H2ClFS |
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2-(bromomethyl)-3-fluorothiophene | 1227606-77-0 | C5H4BrFS |
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4,7-Methanobenzo[b]thiophene,2,3-difluoro-4,5,6,7-tetrahydro- | 102489-68-9 | C9H8F2S |
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1H-Imidazole, 2-fluoro-, 3-oxide | 921604-83-3 | C3H3FN2O |
Related Literature
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Kuan-Ying Hsieh,El-Eulmi Bendeif,Axel Gansmuller,Sebastien Pillet,Theo Woike,Dominik Schaniel RSC Adv., 2013,3, 26132-26141
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Paweł Siudem,Jarosław Bukowicki,Iwona Wawer,Katarzyna Paradowska RSC Adv., 2020,10, 18082-18092
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Guofei Chen,Huiwen Zhao,Liping Song,Xingzhong Fang RSC Adv., 2015,5, 53926-53934
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